Cas no 325724-63-8 (3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide)

3-Amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide is a sulfonamide derivative characterized by its distinct chlorinated aromatic structure. This compound is primarily utilized in pharmaceutical and agrochemical research due to its potential as an intermediate in the synthesis of bioactive molecules. Its dual chloro-substitutions enhance electrophilic reactivity, facilitating selective modifications in organic synthesis. The presence of both amino and sulfonamide functional groups allows for versatile derivatization, making it valuable in the development of sulfa-drug analogs or pesticidal agents. High purity grades ensure consistent performance in research applications. The compound’s stability under standard storage conditions further supports its utility in laboratory settings.

3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide structure

325724-63-8 structure

Product Name:3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide

CAS No:325724-63-8

MF:C₁₂H₁₀Cl₂N₂O₂S

MW:317.190999507904

CID:3093083

PubChem ID:2948663

Update Time:2025-06-07

3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-chloro-N-(4-chloro-phenyl)-benzenesulfonamide
- 3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide
- EN300-02137
- SR-01000270652-1
- 325724-63-8
- Z56771859
- AKOS000115624
- ANA72463
- 103-184-1
- G34333
- 3-amino-4-chloro-N-(4-chlorophenyl)benzenesulfonamide
- SR-01000270652
- Inchi： 1S/C12H10Cl2N2O2S/c13-8-1-3-9(4-2-8)16-19(17,18)10-5-6-11(14)12(15)7-10/h1-7,16H,15H2
- InChI Key： CQZBFSABYLOURH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1N)S(NC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

Exact Mass: 315.9840041Da
Monoisotopic Mass: 315.9840041Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 391
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 80.6Å²

3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-02137-0.05g	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95.0%	0.05g	$42.0	2025-03-21
Enamine	EN300-02137-0.1g	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95.0%	0.1g	$66.0	2025-03-21
Enamine	EN300-02137-0.25g	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95.0%	0.25g	$92.0	2025-03-21
Enamine	EN300-02137-0.5g	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95.0%	0.5g	$175.0	2025-03-21
Enamine	EN300-02137-1.0g	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95.0%	1.0g	$256.0	2025-03-21
Enamine	EN300-02137-2.5g	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95.0%	2.5g	$503.0	2025-03-21
Enamine	EN300-02137-5.0g	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95.0%	5.0g	$743.0	2025-03-21
Enamine	EN300-02137-10.0g	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95.0%	10.0g	$1101.0	2025-03-21
Aaron	AR019HPX-50mg	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95%	50mg	$83.00	2025-02-10
Aaron	AR019HPX-100mg	3-amino-4-chloro-N-(4-chlorophenyl)benzene-1-sulfonamide	325724-63-8	95%	100mg	$116.00	2025-02-10